A selective reaction-based fluorescent probe for detecting cobalt in living cells†

Chemical Communications Pub Date: 2012-04-04 DOI: 10.1039/C2CC31681A

Abstract

A reaction-based strategy exploiting cobalt-mediated oxidative C–O bond cleavage affords a selective turn-on fluorescent probe for paramagnetic Co2+ in water and in living cells.

Graphical abstract: A selective reaction-based fluorescent probe for detecting cobalt in living cells
A selective reaction-based fluorescent probe for detecting cobalt in living cells†
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